Cas no 41908-12-7 (1-(3-(Chloromethyl)phenyl)ethanone)
1-(3-(Chloromethyl)phenyl)ethanone is a chlorinated aromatic ketone with the molecular formula C₉H₉ClO. This compound features a reactive chloromethyl group adjacent to an acetyl substituent on the phenyl ring, making it a versatile intermediate in organic synthesis. Its structure allows for further functionalization, particularly in nucleophilic substitution reactions, enabling the synthesis of more complex derivatives. The compound is commonly utilized in pharmaceutical and agrochemical research for the development of active ingredients. Its stability under standard conditions and well-defined reactivity profile make it a reliable building block for fine chemical applications. Proper handling is advised due to the presence of the chloromethyl group.
41908-12-7 structure
Product Name:1-(3-(Chloromethyl)phenyl)ethanone
CAS No:41908-12-7
MF:C9H9ClO
MW:168.620161771774
MDL:MFCD06658170
CID:328183
PubChem ID:23439839
Update Time:2025-05-28
1-(3-(Chloromethyl)phenyl)ethanone Chemical and Physical Properties
Names and Identifiers
-
- 1-(3-(Chloromethyl)phenyl)ethanone
- 1-[3-(chloromethyl)phenyl]ethanone
- 3'-CHLOROMETHYLACETOPHENONE
- 3-Chloromethylacetophenone
- Ethanone,1-[3-(chloromethyl)phenyl]-
- AKOS006294850
- DTXSID80634165
- SY101783
- 1-(3-Chloromethyl-phenyl)-ethanone
- 1-[3-(chloromethyl)phenyl]ethanone;3'-CHLOROMETHYLACETOPHENONE
- 41908-12-7
- 3 inverted exclamation mark -(Chloromethyl)acetophenone
- 1-[3-(chloromethyl)phenyl]ethan-1-one
- MFCD06658170
- SCHEMBL6155568
- DS-1824
- CS-0452306
- FT-0639750
- 3-Chloromethyl-acetophenone
- A825691
- m-chloromethylacetophenone
- COWCOTXRROPSNR-UHFFFAOYSA-N
- 1-(3-(Chloromethyl)phenyl)ethan-1-one
- DB-050821
-
- MDL： MFCD06658170
- Inchi： 1S/C9H9ClO/c1-7(11)9-4-2-3-8(5-9)6-10/h2-5H,6H2,1H3
- InChI Key： COWCOTXRROPSNR-UHFFFAOYSA-N
- SMILES： ClCC1=CC=CC(C(C)=O)=C1
Computed Properties
- Exact Mass: 168.03400
- Monoisotopic Mass: 168.0341926g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 145
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- Color/Form: Pale-yellow to Yellow-brown Liquid
- PSA: 17.07000
- LogP: 2.62800
1-(3-(Chloromethyl)phenyl)ethanone Security Information
- Signal Word：Danger
- Hazard Statement： H302;H314
- Warning Statement： P280;P305+P351+P338;P310
- Storage Condition：2-8 °C
1-(3-(Chloromethyl)phenyl)ethanone Customs Data
- HS CODE：2914700090
- Customs Data：
China Customs Code:
2914700090Overview:
2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%
1-(3-(Chloromethyl)phenyl)ethanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| AstaTech | 57594-1/G |
3'-CHLOROMETHYLACETOPHENONE |
41908-12-7 | 97% | 1g |
$77 | 2023-09-16 | |
| AstaTech | 57594-5/G |
3'-CHLOROMETHYLACETOPHENONE |
41908-12-7 | 97% | 5g |
$230 | 2023-09-16 | |
| Ambeed | A668452-1g |
1-(3-(Chloromethyl)phenyl)ethanone |
41908-12-7 | 98% | 1g |
$34.0 | 2025-02-21 | |
| TRC | C597860-50mg |
1-(3-(Chloromethyl)phenyl)ethanone |
41908-12-7 | 50mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C597860-100mg |
1-(3-(Chloromethyl)phenyl)ethanone |
41908-12-7 | 100mg |
$ 70.00 | 2022-06-06 | ||
| TRC | C597860-500mg |
1-(3-(Chloromethyl)phenyl)ethanone |
41908-12-7 | 500mg |
$ 230.00 | 2022-06-06 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | L-HJ573-50mg |
1-(3-(Chloromethyl)phenyl)ethanone |
41908-12-7 | 97% | 50mg |
￥185.0 | 2022-02-28 | |
| Apollo Scientific | OR964995-250mg |
3'-Chloromethylacetophenone |
41908-12-7 | 95% | 250mg |
£125.00 | 2023-09-01 | |
| Apollo Scientific | OR964995-1g |
3'-Chloromethylacetophenone |
41908-12-7 | 95% | 1g |
£300.00 | 2023-09-01 | |
| Ambeed | A668452-250mg |
1-(3-(Chloromethyl)phenyl)ethanone |
41908-12-7 | 98% | 250mg |
$17.0 | 2025-02-21 |
1-(3-(Chloromethyl)phenyl)ethanone Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
41908-12-7 (1-(3-(Chloromethyl)phenyl)ethanone) Related Products
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- 59785-89-6(Methanone, 1,4-phenylenebis[[4-(chloromethyl)phenyl]-)
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- 77301-47-4(Benzoyl chloride,3-benzoyl-)
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